molecular formula C20H21N3O3S B2589626 3,5-dimethyl-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)benzenesulfonamide CAS No. 921550-38-1

3,5-dimethyl-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)benzenesulfonamide

Cat. No. B2589626
CAS RN: 921550-38-1
M. Wt: 383.47
InChI Key: ATJLTFAPBHDSES-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,5-dimethyl-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)benzenesulfonamide, also known as Compound A, is a novel chemical compound that has garnered attention in scientific research. This compound has been synthesized using a specific method and has shown potential in various applications, including its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments. In

Scientific Research Applications

The chemical compound 3,5-Dimethyl-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)benzenesulfonamide, while not explicitly mentioned in the available literature, relates closely to research on various heterocyclic compounds and their applications in scientific research. The following sections summarize the scientific research applications of compounds that share structural or functional similarities, focusing on their synthesis, properties, and potential applications.

Synthesis and Chemical Properties

Heterocyclic compounds bearing triazine scaffolds, including those similar in structure to the specified compound, are known for their wide spectrum of biological activities. These activities range from antibacterial, antifungal, anti-cancer, antiviral, to anti-inflammatory effects, making them significant in medicinal chemistry. Triazine analogs have shown potent pharmacological activity, indicating that the triazine nucleus can be an interesting core moiety for future drug development (Verma, Sinha, & Bansal, 2019).

Potential Biomedical Applications

A review on the gastroprotective properties of ebrotidine highlights the multifaceted roles of similar sulfonamide compounds in treating ulcer disease. These compounds can induce mucosal responses, enhance mucus gel protective qualities, and promote mucosal repair, pointing towards their significant therapeutic potential (Slomiany, Piotrowski, & Slomiany, 1997).

Role in Neurodegenerative Diseases

Research on amyloid imaging in Alzheimer's disease with compounds structurally related to the specified chemical demonstrates their application in early detection and evaluation of therapies for neurodegenerative diseases. The development of specific imaging ligands aids in measuring amyloid deposits in the brain, providing critical insights into the disease's pathophysiological mechanisms (Nordberg, 2007).

Electrochemical and Surface Finishing Applications

The exploration of electrochemical technology using Lewis acidic haloaluminate room-temperature ionic liquids, similar in reactivity to the sulfonamide group in the specified compound, reveals their applications in electroplating and energy storage. This research underscores the versatility of such compounds in various industrial applications, including surface finishing technology (Tsuda, Stafford, & Hussey, 2017).

properties

IUPAC Name

3,5-dimethyl-N-[2-(6-oxo-3-phenylpyridazin-1-yl)ethyl]benzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H21N3O3S/c1-15-12-16(2)14-18(13-15)27(25,26)21-10-11-23-20(24)9-8-19(22-23)17-6-4-3-5-7-17/h3-9,12-14,21H,10-11H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ATJLTFAPBHDSES-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC(=C1)S(=O)(=O)NCCN2C(=O)C=CC(=N2)C3=CC=CC=C3)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H21N3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

383.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3,5-dimethyl-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)benzenesulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.